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Compound of Interest

Compound Name: p-Aminoacetophenone

Cat. No.: B505616 Get Quote

Researchers, scientists, and drug development professionals require immediate and clear

guidance on the safe handling of chemical reagents. This document provides essential safety

and logistical information for p-Aminoacetophenone, including operational procedures and

disposal plans, to ensure the well-being of laboratory personnel and the integrity of your

research.

Chemical Identifier:

Name: p-Aminoacetophenone

Synonyms: 4'-Aminoacetophenone

CAS Number: 99-92-3

Molecular Formula: C₈H₉NO

Molecular Weight: 135.17 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)
p-Aminoacetophenone is a hazardous substance that requires careful handling.[2][3] It is

harmful if swallowed, causes skin and serious eye irritation, may cause respiratory irritation,
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and may lead to an allergic skin reaction.[2][3] Adherence to the following PPE guidelines is

mandatory to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for p-Aminoacetophenone

Protection Type Specification Rationale

Eye and Face Protection
Safety glasses with side

shields or chemical goggles.[2]

Protects against dust particles

and splashes.

Skin Protection
Nitrile rubber gloves and a lab

coat or protective suit.[1][4]

Prevents skin contact,

irritation, and potential allergic

reactions.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved N95 dust mask or

equivalent respirator is

required.[4][5]

Minimizes inhalation of

irritating dust particles.

Operational Plan: From Receipt to Disposal
A systematic approach to handling p-Aminoacetophenone is crucial for laboratory safety. The

following step-by-step guide outlines the procedures for use and storage.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and acid chlorides.[6] Keep the container tightly closed.[2][6]

Handling and Use
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[6][7]
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Donning PPE: Put on all required PPE as specified in Table 1.

Weighing and Transfer: Conduct all weighing and transfer operations in a well-ventilated

area or a chemical fume hood to minimize dust generation and inhalation.[2]

Good Laboratory Practices: Avoid all personal contact with the substance.[2] Do not eat,

drink, or smoke in the handling area.[2] Always wash hands thoroughly with soap and water

after handling.[2]

Emergency Procedures: Spills and First Aid
Accidents can happen, and a clear, immediate plan is essential to mitigate any potential harm.

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Containment: For dry spills, use dry clean-up procedures to avoid generating dust.[2] Collect

the residue and place it in a sealed, labeled container for disposal.[2] For wet spills, absorb

the material with an inert substance (e.g., vermiculite, sand) and place it in a suitable

container for disposal.[7]

Decontamination: Wash the spill area with large amounts of water.[2] Prevent runoff from

entering drains.[2]

First Aid Measures
Table 2: First Aid for p-Aminoacetophenone Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of fresh,

running water for at least 15 minutes, holding

the eyelids apart.[1][2] Seek immediate medical

attention.[2]

Skin Contact

Remove all contaminated clothing.[1] Wash the

affected area immediately with soap and plenty

of water.[1] If skin irritation or an allergic reaction

occurs, seek medical attention.

Inhalation

Move the individual to fresh air.[1][6] If breathing

is difficult, provide oxygen. If not breathing, give

artificial respiration.[1] Seek medical attention.

Ingestion

Do NOT induce vomiting.[7] Clean the mouth

with water.[1] Call a physician or poison control

center immediately.[6]

Disposal Plan
Proper disposal of p-Aminoacetophenone and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material (spilled substance, contaminated absorbents,

and empty containers) in a suitable, labeled, and sealed container.

Hazardous Waste: p-Aminoacetophenone must be disposed of as hazardous waste.

Consult Regulations: Consult with your institution's environmental health and safety

department and follow all local, state, and federal regulations for hazardous waste disposal.

[2] Consider recycling options for containers where possible.[2]

Visual Guides for Safety Protocols
To further clarify the procedural workflows, the following diagrams illustrate the decision-making

process for PPE selection and the step-by-step plan for spill response.
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PPE Selection for p-Aminoacetophenone Handling

Start: Handling
p-Aminoacetophenone

Is the area
well-ventilated?

Work in a
chemical fume hood

No

Wear safety goggles,
nitrile gloves, and

a lab coat

Yes

Is there a risk
of dust generation?

Wear an N95
dust mask

Yes

Proceed with
handling

No

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b505616?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b505616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Aminoacetophenone Spill Response Plan

Spill Detected

Alert personnel
in the area

Don appropriate PPE
(gloves, goggles,
respirator if dusty)

Is the spill
dry or wet?

Use dry cleanup methods.
Avoid generating dust.

Collect in a sealed container.

Dry

Absorb with inert material.
Place in a sealed container.

Wet

Decontaminate the area
with water. Prevent
runoff into drains.

Dispose of waste
as hazardous material.

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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